1-Tert-butyl-3-(3-oxo-1-cyclohexene-1-yl)urea

• Molecular Formula: C11H18N2O2
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 1-tert-butyl-3-(3-oxocyclohexen-1-yl)urea
• InChI: InChI=1S/C11H18N2O2/c1-11(2,3)13-10(15)12-8-5-4-6-9(14)7-8/h7H,4-6H2,1-3H3,(H2,12,13,15)
• InChI Key: YDIFANJGYCFZIU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NC1=CC(=O)CCC1

Description

1-Tert-butyl-3-(3-oxo-1-cyclohexene-1-yl)urea is a useful research compound. Its molecular formula is C11H18N2O2 and its molecular weight is 210.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 11.2 g of 1,3-cyclohexanedione in 250 ml of benzene is added 11.6 g tert-butylurea and 100 mg of p-toluenesulfonic acid. The solution is heated at reflux under nitrogen with water removal for three hours. At the end of this period the solution is cooled and the precipitated product removed by filtration. The precipitate is recrystallized from acetonitrile to give 14 g of 1-tert-butyl-3-(3-oxo-1-cyclohexene-1-yl)urea, m.p. 223°-225° C.